- Transformation of steroids by Trichoderma hamatum, Enzyme and Microbial Technology, 2007, 40(6), 1615-1621
Cas no 21661-22-3 (6alpha-hydroxyandrosta-1,4-diene-3,17-dione)
21661-22-3 structure
Product Name:6alpha-hydroxyandrosta-1,4-diene-3,17-dione
CAS No:21661-22-3
MF:C19H24O3
MW:300.392066001892
CID:2057900
Update Time:2025-04-21
6alpha-hydroxyandrosta-1,4-diene-3,17-dione Chemical and Physical Properties
Names and Identifiers
-
- 6alpha-hydroxyandrosta-1,4-diene-3,17-dione
- 7alpha-hydroxyandrosta-1,4-diene-3,17-dione
-
- Inchi: 1S/C19H24O3/c1-18-7-5-11(20)9-15(18)16(21)10-12-13-3-4-17(22)19(13,2)8-6-14(12)18/h5,7,9,12-14,16,21H,3-4,6,8,10H2,1-2H3
- InChI Key: JCJRNURQXRSFJI-UHFFFAOYSA-N
- SMILES: CC12C(=O)CCC1C1CC(C3C(C1CC2)(C)C=CC(=O)C=3)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- XLogP3: 1.888
6alpha-hydroxyandrosta-1,4-diene-3,17-dione Production Method
Production Method 1
Reaction Conditions
1.1 Solvents: Acetone , Water ; 8 d, 27 °C
Reference
6alpha-hydroxyandrosta-1,4-diene-3,17-dione Raw materials
6alpha-hydroxyandrosta-1,4-diene-3,17-dione Preparation Products
6alpha-hydroxyandrosta-1,4-diene-3,17-dione Related Literature
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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